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Compound of Interest

Compound Name: Acid Brown 348

Cat. No.: B13734016 Get Quote

Essential Safety and Handling Guide for Acid
Brown 348
This guide provides crucial safety and logistical information for the handling and disposal of C.I.

Acid Brown 348 (CAS No. 72827-72-6). Adherence to these procedures is vital for ensuring

the safety of laboratory personnel and minimizing environmental impact.

Hazard Identification
Acid Brown 348 is a brown, odorless powder.[1] The primary hazards associated with this

chemical include:

Ingestion: Harmful if swallowed, potentially causing gastrointestinal irritation with nausea,

vomiting, and diarrhea.[1]

Inhalation: May cause irritation to the respiratory tract.[1]

Eye Contact: Dust may lead to irritation and inflammation.[1]

Skin Contact: Prolonged or repeated contact can cause skin irritation, particularly in sensitive

individuals.[1]
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A comprehensive PPE strategy is essential to minimize exposure when handling Acid Brown
348, especially in its powdered form.

Protection Type Required PPE Specifications & Rationale

Eye/Face Protection
Chemical Safety Goggles or

Face Shield

Must be worn to protect

against dust particles and

potential splashes.[1][2] Tightly

fitting safety goggles

conforming to EN 166 (EU) or

NIOSH (US) standards are

recommended.[3]

Skin Protection Chemically Resistant Gloves

Nitrile or rubber gloves are

suitable for preventing skin

contact.[1][2] Gloves must be

inspected before use.[3]

Lab Coat or Apron

Should be worn to protect

clothing and prevent skin

exposure.[2] Fire/flame

resistant and impervious

clothing is recommended.[3]

Respiratory Protection NIOSH-Approved Respirator

Essential when working with

the dye in its powdered form to

prevent inhalation of airborne

particles.[1][2][4] A full-face

respirator should be used if

exposure limits are exceeded

or irritation is experienced.[3]

Engineering Controls
Proper engineering controls are necessary to control airborne levels of Acid Brown 348.

Ventilation: Use in a well-ventilated area, preferably within a chemical fume hood.[1][3]

Safety Stations: An eyewash facility and a safety shower must be readily accessible.[1]
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Operational Plan: Step-by-Step Handling Procedure
Preparation:

Ensure all necessary PPE is worn correctly before handling.

Work within a designated area, such as a chemical fume hood, to minimize dust

generation and accumulation.[1]

Keep the container tightly closed when not in use.[1]

Handling:

Avoid direct contact with eyes, skin, and clothing.[1]

Prevent the formation of dust and aerosols.[3]

Use non-sparking tools to prevent fire caused by electrostatic discharge.[3]

Post-Handling:

Wash hands and any exposed skin thoroughly with soap and water after handling.[1]

Remove contaminated clothing and wash it before reuse.[1]

Spill and Emergency Procedures
Spill Response:

Evacuate personnel to a safe area.

Ensure adequate ventilation.

Wearing appropriate PPE, vacuum or sweep up the material.[1]

Place the collected material into a suitable, closed container for disposal.[1]

Avoid generating dusty conditions during cleanup.[1]
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First Aid Measures:

Exposure Route First Aid Procedure

Inhalation
Move the individual to fresh air. Seek medical

attention if breathing is difficult.[1]

Skin Contact

Wash the affected area with soap and plenty of

water. Remove contaminated clothing. Get

medical aid if irritation develops or persists.[1]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[1]

Ingestion

Do not induce vomiting. If the victim is

conscious and alert, give 2-4 cupfuls of milk or

water. Seek immediate medical attention.[1]

Disposal Plan
As an azo dye, Acid Brown 348 should not be disposed of down the sink.[5]

Waste Collection: Collect all waste material, including spilled powder and contaminated

items (e.g., gloves, paper towels), in a designated, labeled, and sealed container.

Professional Disposal: Azo dye waste should be handled by a licensed waste disposal

contractor.[5]

Regulatory Compliance: Waste generators must consult state and local hazardous waste

regulations to ensure complete and accurate classification and disposal.[1]

Quantitative Safety Data
Specific quantitative exposure limits for Acid Brown 348 are not readily available. In the

absence of specific data, general guidelines for nuisance dust should be followed.
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Parameter Value/Recommendation

CAS Number 72827-72-6[1]

Physical State Solid (Brown Powder)[1]

pH (Solution) 7.5[1]

Incompatibilities
Strong oxidizing agents, strong reducing agents.

[1]

Exposure Limits (General)

Follow OSHA's PEL for nuisance dust: 15

mg/m³ (total dust) and 5 mg/m³ (respirable

fraction) as a general guideline.[2]
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Start: Prepare for Handling

1. Don Correct PPE
(Goggles, Gloves, Respirator, Lab Coat)

2. Verify Engineering Controls
(Fume Hood, Eyewash Station)

3. Handle Acid Brown 348
(Avoid Dust, Minimize Spills)

4. Post-Handling Cleanup
(Wash Hands, Decontaminate Surfaces)

Spill or Exposure Occurs

5. Collect Waste
(Excess chemical, contaminated PPE)

6. Professional Disposal
(Contact Waste Contractor)

End: Procedure Complete

Follow Emergency Procedures
(First Aid, Spill Cleanup)

IMMEDIATE ACTION

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Acid Brown 348.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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